Cas no 1017781-56-4 (4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole)

4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole is a brominated thiazole derivative featuring a pyrrolidine substituent at the 2-position. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom at the 4-position enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The pyrrolidine moiety contributes to improved solubility and bioavailability, making it valuable in medicinal chemistry applications. Its stable thiazole core ensures compatibility with a range of reaction conditions. This compound is suitable for researchers exploring novel bioactive molecules or functional materials requiring precise structural modifications.
4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole structure
1017781-56-4 structure
Product Name:4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole
CAS No:1017781-56-4
MF:C7H9BrN2S
MW:233.128759145737
MDL:MFCD09607692
CID:2102599
PubChem ID:45787500
Update Time:2025-10-29

4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-pyrrolidinothiazole
    • 4-bromo-2-pyrrolidin-1-yl-1,3-thiazole
    • 4-BROMO-2-(PYRROLIDIN-1-YL)-1,3-THIAZOLE
    • 4-BROMO-2-(PYRROLIDIN-1-YL)THIAZOLE
    • SCHEMBL2623930
    • CS-0207683
    • AKOS015943002
    • F30195
    • AB50778
    • EN300-1246548
    • BS-26296
    • MFCD09607692
    • 1017781-56-4
    • 4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole
    • MDL： MFCD09607692
    • Inchi： 1S/C7H9BrN2S/c8-6-5-11-7(9-6)10-3-1-2-4-10/h5H,1-4H2
    • InChI Key： ORTSNWTXFACJGK-UHFFFAOYSA-N
    • SMILES： BrC1=CSC(=N1)N1CCCC1

Computed Properties

  • Exact Mass: 231.96700
  • Monoisotopic Mass: 231.96698Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 44.37000
  • LogP: 2.57080

4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM315693-5g
4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole
 1017781-56-4 95%
5g
 $350 2022-12-29
abcr
AB461272-1 g
4-Bromo-2-(pyrrolidin-1-yl)thiazole; .
 1017781-56-4
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 €200.10 2023-04-21
abcr
AB461272-5 g
4-Bromo-2-(pyrrolidin-1-yl)thiazole; .
 1017781-56-4
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 €552.00 2023-04-21
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC12834-25g
4-bromo-2-(pyrrolidin-1-yl)thiazole
 1017781-56-4 95%
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 $660 2023-09-07
Chemenu
CM315693-10g
4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole
 1017781-56-4 95%
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 $356 2021-08-18
Chemenu
CM315693-25g
4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole
 1017781-56-4 95%
25g
 $640 2021-08-18
TRC
B695900-100mg
4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole
 1017781-56-4
100mg
 $ 64.00 2023-04-18
TRC
B695900-250mg
4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole
 1017781-56-4
250mg
 $ 75.00 2023-04-18
TRC
B695900-500mg
4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole
 1017781-56-4
500mg
 $ 87.00 2023-04-18
TRC
B695900-1g
4-Bromo-2-(pyrrolidin-1-yl)-1,3-thiazole
 1017781-56-4
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 $ 98.00 2023-04-18

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